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Compound of Interest

Compound Name: 2'-TBDMS-rU

Cat. No.: B150670 Get Quote

Essential Safety and Handling Guide for 2'-
TBDMS-rU
This guide provides immediate and essential safety, handling, and disposal information for 2'-

O-tert-Butyldimethylsilyluridine (2'-TBDMS-rU), a key reagent in RNA synthesis. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 2'-TBDMS-rU as a standalone substance is not

readily available, data from structurally related compounds containing the 2'-TBDMS group

indicate that it should be handled with care. It is typically a white to off-white powder and may

be classified as a combustible solid[1]. Analogs with similar structures are considered harmful if

swallowed, in contact with skin, or inhaled[2].

Summary of Potential Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled[2].

Skin Irritation: May cause skin irritation[3].

Eye Irritation: May cause serious eye irritation.
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Respiratory Irritation: May cause respiratory tract irritation[3].

Personal Protective Equipment (PPE)
A comprehensive array of personal protective equipment is mandatory to minimize exposure

and ensure personal safety during the handling of 2'-TBDMS-rU.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material.

Eye Protection Safety glasses or goggles
Conforming to EN166 or

OSHA 29 CFR 1910.133.

Skin and Body Laboratory coat Full-length, buttoned.

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, thoroughly wash hands.

Keep the container tightly closed when not in use[3].

2. Handling the Compound:

Wear the appropriate PPE as specified in the table above.
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Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or powder. Use a respirator if necessary.

Use non-sparking tools and take precautionary measures against static discharge.

3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C[1].

Keep away from heat, sparks, open flames, and other ignition sources[3].

Disposal Plan
1. Waste Identification:

All disposable materials contaminated with 2'-TBDMS-rU, including gloves, weighing papers,

and pipette tips, should be considered chemical waste.

Unused or expired 2'-TBDMS-rU is also to be disposed of as chemical waste.

2. Waste Segregation and Collection:

Collect all solid waste in a designated, labeled, and sealable hazardous waste container.

Do not mix with other incompatible waste streams.

3. Final Disposal:

Dispose of the chemical waste in accordance with local, regional, and national regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal. Chemical waste generators must determine whether

a discarded chemical is classified as a hazardous waste and ensure complete and accurate

classification[4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/904619
https://www.peptide.com/custdocs/MSDS%20ABY235%20Boc-D-Tyr(tBu).pdf
https://www.benchchem.com/product/b150670?utm_src=pdf-body
https://www.benchchem.com/product/b150670?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC183935000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 2'-TBDMS-rU,

from initial preparation to final disposal.
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Caption: Safe handling workflow for 2'-TBDMS-rU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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